Cas no 2171674-73-8 (2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid)

• Product Name: 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid
• CAS No: 2171674-73-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5999800
• PubChem ID: 165806968
• Update Time: 2025-10-29

2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid
• 2-cyclopropyl-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)acetic acid
• 2171674-73-8
• EN300-1495340

• Inchi： 1S/C27H30N2O5/c30-24(31)23(17-11-12-17)29-25(32)27(13-5-6-14-27)16-28-26(33)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： LFELDOJGNCJJAF-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(C(=O)O)C1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid

2-Cyclopropyl-2-({1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic Acid: A Novel Scaffold for Targeted Therapeutics

2-Cyclopropyl-2-({1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid represents a complex molecular architecture that integrates multiple functional groups and heterocyclic moieties, making it a promising candidate for advanced drug discovery. This compound, with the CAS number 2171674-73-8, is characterized by its unique combination of a fluoren-9-yl group, a methoxycarbonyl moiety, and a cyclopropyl ring system. These structural elements collectively contribute to its potential pharmacological activity, particularly in modulating enzymatic pathways and cellular signaling mechanisms.

Recent studies have highlighted the importance of fluoren-9-yl derivatives in the design of small-molecule inhibitors targeting specific protein-protein interactions. The methoxycarbonyl group, acting as a spacer, enhances the compound's solubility and metabolic stability, which are critical parameters for drug development. The presence of the cyclopropyl ring introduces steric hindrance and conformational rigidity, potentially improving the compound's binding affinity to its biological target.

Advancements in medicinal chemistry have underscored the value of formamido functionalities in enhancing the pharmacokinetic profile of candidate molecules. The formamido moiety in this compound may facilitate hydrogen bonding interactions with target proteins, thereby modulating enzyme activity. This structural feature aligns with the growing emphasis on structure-based drug design, where molecular scaffolds are optimized to achieve precise therapeutic outcomes.

Emerging research in 2023 has demonstrated the utility of fluoren-9-yl-containing compounds in the development of kinase inhibitors. The fluoren-9-yl group's ability to engage in aromatic interactions with target kinases makes it a valuable scaffold for designing selective inhibitors. This compound's fluoren-9-yl moiety, combined with the cyclopropyl ring, may enable it to selectively inhibit specific kinases implicated in diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the role of methoxycarbonyl derivatives in modulating cellular responses. The methoxycarbonyl group in this compound may serve as a site for post-translational modifications, such as acetylation or phosphorylation, which could further regulate its biological activity. This dynamic functionalization potential is a key advantage in the context of drug development, where molecules are often designed to undergo additional chemical transformations in vivo.

The cyclopropyl ring system in this compound is notable for its ability to induce conformational changes in target proteins. This property is particularly relevant in the design of allosteric modulators, where the cyclopropyl ring can act as a conformational switch to alter protein function. The integration of this ring with the fluoren-9-yl group creates a unique molecular framework that may offer novel therapeutic opportunities.

Current trends in drug discovery emphasize the importance of multi-targeting strategies, and this compound's complex structure positions it as a potential candidate for such approaches. The fluoren-9-yl, methoxycarbonyl, and cyclopropyl moieties collectively contribute to its ability to interact with multiple biological targets, thereby enhancing its therapeutic potential. This multifunctional nature aligns with the growing demand for drugs that can address complex disease mechanisms.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions for compounds like this one. The formamido group's ability to form hydrogen bonds with target proteins is a key factor in its design. Computational models suggest that this compound may selectively bind to specific enzyme active sites, minimizing off-target effects and improving therapeutic safety. This level of precision is critical in the development of next-generation therapeutics.

The fluoren-9-yl group's aromatic character also plays a role in the compound's ability to engage in π-π stacking interactions with target proteins. These interactions are essential for stabilizing the binding of small molecules to their biological targets. The presence of the fluoren-9-yl group, combined with the cyclopropyl ring, may enhance the compound's ability to selectively bind to specific protein domains, further optimizing its therapeutic potential.

Moreover, the methoxycarbonyl moiety may contribute to the compound's metabolic stability by reducing susceptibility to enzymatic degradation. This property is particularly important for drugs that require prolonged activity in the body. The integration of this functional group with the fluoren-9-yl and cyclopropyl systems represents a strategic approach to improving the compound's pharmacokinetic profile.

As research in medicinal chemistry continues to evolve, the design of molecules like this one reflects a shift toward more sophisticated and targeted therapeutic strategies. The combination of fluoren-9-yl, methoxycarbonyl, and cyclopropyl functionalities in this compound exemplifies the potential of modern drug discovery to address complex biological challenges with high specificity and efficacy.

The formamido group's role in enhancing the compound's solubility and bioavailability further underscores its significance in drug development. These properties are critical for ensuring that the compound reaches its target site in sufficient concentration to exert its therapeutic effect. The integration of these functional groups into a single molecular framework highlights the importance of rational drug design in the development of novel therapeutics.

In conclusion, 2-Cyclopropyl-2-({1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid represents a promising candidate for advanced drug discovery. Its complex structure, incorporating fluoren-9-yl, methoxycarbonyl, cyclopropyl, and formamido functional groups, positions it as a potential therapeutic agent with broad applications in the treatment of various diseases. The strategic integration of these moieties into a single scaffold underscores the importance of innovative approaches in modern pharmacology.